Cas no 1403894-05-2 ((1R,2R)-2-methoxycyclopentane-1-carboxylic acid)

• Product Name: (1R,2R)-2-methoxycyclopentane-1-carboxylic acid
• CAS No: 1403894-05-2
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 5291478
• Update Time: 2026-03-10

(1R,2R)-2-methoxycyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-methoxycyclopentane-1-carboxylic acid

• Inchi： 1S/C7H12O3/c1-10-6-4-2-3-5(6)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)/t5-,6-/m1/s1
• InChI Key： KHFKWNMKMOBOLL-PHDIDXHHSA-N
• SMILES： [C@@H]1(C(O)=O)CCC[C@H]1OC

Additional information on (1R,2R)-2-methoxycyclopentane-1-carboxylic acid

Overview of (1R,2R)-2-methoxycyclopentane-1-carboxylic acid (CAS No. 1403894-05-2)

(1R,2R)-2-methoxycyclopentane-1-carboxylic acid (CAS No. 1403894-05-2) is a chiral organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in pharmaceutical and synthetic chemistry. This compound belongs to the class of cyclopentane carboxylic acids and is characterized by its 1R,2R configuration, which imparts specific stereochemical properties that are crucial for its biological and chemical activities.

The (1R,2R)-2-methoxycyclopentane-1-carboxylic acid is a white crystalline solid with a molecular formula of C7H12O3 and a molecular weight of 144.17 g/mol. Its structure consists of a five-membered cyclopentane ring with a carboxylic acid group and a methoxy substituent at the 2-position. The 1R,2R configuration is essential for its enantiomeric purity, which is often required in the synthesis of chiral drugs and other bioactive compounds.

Recent research has highlighted the importance of chiral compounds like (1R,2R)-2-methoxycyclopentane-1-carboxylic acid in the development of new pharmaceuticals. Chirality plays a critical role in drug efficacy and safety, as different enantiomers can exhibit distinct biological activities. For instance, one enantiomer may be therapeutically active while the other may be inactive or even toxic. Therefore, the synthesis and purification of enantiomerically pure compounds are essential steps in drug discovery and development.

In the context of synthetic chemistry, (1R,2R)-2-methoxycyclopentane-1-carboxylic acid serves as a valuable building block for the synthesis of more complex molecules. Its reactivity and functional groups make it suitable for various chemical transformations, including esterification, amidation, and coupling reactions. These reactions can be used to introduce additional functional groups or to link this compound to other molecules to create novel structures with desired properties.

One notable application of (1R,2R)-2-methoxycyclopentane-1-carboxylic acid is in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes in the body. The methoxy group in this compound can be modified to create prodrugs that have improved pharmacokinetic properties, such as enhanced solubility or stability. This can lead to better drug delivery and therapeutic outcomes.

Additionally, (1R,2R)-2-methoxycyclopentane-1-carboxylic acid has been explored for its potential use in the development of new catalysts for asymmetric synthesis. Asymmetric catalysis is a powerful technique for producing enantiomerically pure compounds efficiently and selectively. The unique stereochemistry of this compound makes it an attractive candidate for designing catalysts that can facilitate enantioselective reactions.

In the field of medicinal chemistry, (1R,2R)-2-methoxycyclopentane-1-carboxylic acid has shown promise as a lead compound for the development of new therapeutic agents. Studies have demonstrated that derivatives of this compound exhibit potent biological activities against various targets, including enzymes and receptors involved in disease pathways. For example, some derivatives have been found to inhibit specific enzymes associated with neurodegenerative diseases or cancer.

The synthesis of (1R,2R)-2-methoxycyclopentane-1-carboxylic acid typically involves several steps to achieve high enantiomeric purity. Common methods include asymmetric hydrogenation, enzymatic resolution, and chiral auxiliary-mediated synthesis. Each method has its advantages and challenges, and the choice of method depends on factors such as yield, cost, and scalability.

Recent advancements in computational chemistry have also contributed to our understanding of (1R,2R)-2-methoxycyclopentane-1-carboxylic acid. Molecular modeling studies have provided insights into the conformational preferences and electronic properties of this compound, which can guide the design of more effective derivatives. These computational tools are increasingly being integrated into drug discovery pipelines to accelerate the identification and optimization of lead compounds.

In conclusion, (1R,2R)-2-methoxycyclopentane-1-carboxylic acid (CAS No. 1403894-05-2) is a versatile chiral compound with significant potential in pharmaceutical and synthetic chemistry. Its unique stereochemical properties make it an important building block for the synthesis of bioactive molecules and catalysts. Ongoing research continues to uncover new applications and improve our understanding of this intriguing compound.